Cas no 106147-95-9 (Alanine, N-(1-aziridinylcarbonyl)-3-[(1-aziridinylcarbonyl)amino]-)

• Product Name: Alanine, N-(1-aziridinylcarbonyl)-3-[(1-aziridinylcarbonyl)amino]-
• CAS No: 106147-95-9
• MF: C₉H₁₄N₄O₄
• MW: 242.231861591339
• CID: 1172689
• Update Time: 2024-07-25

Alanine, N-(1-aziridinylcarbonyl)-3-[(1-aziridinylcarbonyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Alanine, N-(1-aziridinylcarbonyl)-3-[(1-aziridinylcarbonyl)amino]-

• Inchi： 1S/C9H14N4O4/c14-7(15)6(11-9(17)13-3-4-13)5-10-8(16)12-1-2-12/h6H,1-5H2,(H,10,16)(H,11,17)(H,14,15)/t6-/m0/s1
• InChI Key： WQGVEPHXFRKDLF-LURJTMIESA-N
• SMILES： C(O)(=O)[C@H](CNC(N1CC1)=O)NC(N1CC1)=O

Computed Properties

• Exact Mass: 242.10162

Experimental Properties

• Density: 1.596±0.06 g/cm3(Predicted)
• Boiling Point: 718.2±59.0 °C(Predicted)
• PSA: 101.52
• pka: 3.48±0.10(Predicted)